Cas no 1805128-70-4 (Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate)

• Product Name: Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate
• CAS No: 1805128-70-4
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4796405
• Update Time: 2025-07-20

Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate

• Inchi： 1S/C12H13BrN2O2/c1-2-17-12(16)5-8-3-10(7-15)11(13)4-9(8)6-14/h3-4H,2,5-6,14H2,1H3
• InChI Key： NCGUUOPRGUYPBF-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)OCC)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate

Research Brief on Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate (CAS: 1805128-70-4): Recent Advances and Applications

Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate (CAS: 1805128-70-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-cyano-phenylacetate structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's efficacy in facilitating the introduction of functional groups that enhance binding affinity and selectivity. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved pharmacokinetic properties.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the development of fluorescent probes for imaging applications. The bromo and cyano substituents were found to be instrumental in the probe's ability to bind selectively to target proteins, enabling real-time visualization of cellular processes. This application underscores the versatility of Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate beyond traditional drug synthesis.

Recent patent filings (e.g., WO2023056789) have also highlighted the compound's utility in scalable synthetic routes for antiviral agents. The patent describes a multi-step synthesis where Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate serves as a key intermediate, enabling the production of compounds with potent activity against RNA viruses. This development aligns with the growing demand for broad-spectrum antiviral therapies in the post-pandemic era.

Despite these promising applications, challenges remain in optimizing the compound's stability and solubility for in vivo use. A 2024 review in Chemical Biology & Drug Design emphasized the need for further structural modifications to address these limitations. Researchers are exploring prodrug strategies and nanoformulations to enhance the bioavailability of derivatives derived from this compound.

In conclusion, Ethyl 2-aminomethyl-4-bromo-5-cyanophenylacetate (CAS: 1805128-70-4) continues to be a valuable asset in chemical biology and pharmaceutical research. Its role in the synthesis of kinase inhibitors, fluorescent probes, and antiviral agents demonstrates its broad applicability. Future research should focus on overcoming its physicochemical limitations to unlock its full therapeutic potential.